Cas no 2172451-41-9 (4-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-3-ol)

• Product Name: 4-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-3-ol
• CAS No: 2172451-41-9
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 5567898
• PubChem ID: 165595083
• Update Time: 2025-06-26

4-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1636077
• 2172451-41-9
• 4-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-3-ol

• Inchi： 1S/C8H13N3O/c1-11-5-6(2-10-11)7-3-9-4-8(7)12/h2,5,7-9,12H,3-4H2,1H3
• InChI Key： NCDKWCRYMHXUIZ-UHFFFAOYSA-N
• SMILES： OC1CNCC1C1C=NN(C)C=1

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 50.1Ų

Additional information on 4-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-3-ol

Chemical Profile of 4-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-3-ol (CAS No. 2172451-41-9)

4-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-3-ol is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2172451-41-9, belongs to a class of molecules that integrate pyrazole and pyrrolidine moieties, which are well-documented for their involvement in various biochemical pathways. The presence of a methyl group on the pyrazole ring and the hydroxyl functionality on the pyrrolidine ring contributes to its distinct chemical properties, making it a subject of interest for medicinal chemists exploring novel therapeutic agents.

The structural framework of 4-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-3-ol positions it as a potential scaffold for drug discovery. The pyrazole ring is known for its ability to interact with biological targets such as enzymes and receptors, while the pyrrolidine moiety often enhances lipophilicity and metabolic stability. These characteristics make the compound a promising candidate for further investigation in the development of small-molecule drugs.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse pharmacological effects. Studies have demonstrated that molecules containing both pyrazole and pyrrolidine units exhibit a range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of atoms in 4-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-3-ol may contribute to its ability to modulate these pathways effectively.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Enzymes are critical targets in drug design, and 4-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-3-ol may interact with specific enzymes by binding to their active sites or allosteric regions. This interaction could lead to inhibition or activation of enzymatic pathways, depending on the target enzyme's role in cellular metabolism. For instance, researchers have explored similar compounds for their potential in inhibiting kinases, which are often overactive in cancer cells.

The hydroxyl group on the pyrrolidine ring in 4-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-3-ol also presents opportunities for further chemical modification. Hydroxyl groups are versatile functional groups that can participate in hydrogen bonding, affecting both solubility and binding affinity. By modifying this group or introducing other functional groups nearby, chemists can fine-tune the compound's properties to optimize its biological activity.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques can predict how 4-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-3-ol might interact with biological targets based on its structure. These predictions can guide experimental design, reducing the time and resources required for drug discovery. Additionally, machine learning models are being trained on large datasets of known drug-target interactions to identify new binding sites or mechanisms of action for existing compounds.

In vitro studies have begun to uncover the pharmacological profile of 4-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-3-ol. Initial experiments suggest that it may exhibit modest activity against certain enzymes, though more comprehensive testing is needed to fully characterize its effects. These studies often involve using enzyme assays or cell-based assays to measure activity levels. The results from these assays can provide valuable insights into the compound's mechanism of action and potential therapeutic applications.

The synthesis of 4-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-3-ol presents an interesting challenge for organic chemists. The integration of two heterocyclic rings requires careful planning to ensure high yield and purity. Recent synthetic strategies have focused on catalytic methods that improve efficiency while minimizing byproducts. Transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have been particularly effective in constructing complex heterocyclic frameworks.

The pharmacokinetic properties of 4-(1-methyl-1H-pyrazol-4-ylyl)pyrrolidin--3--ol are also under investigation. Factors such as absorption, distribution, metabolism, and excretion (ADME) play a crucial role in determining whether a compound will be effective as a drug. Researchers are using experimental techniques like mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy to study how the body processes this compound after administration.

The potential applications of 4-(1-methyl--H--pyrazole--4--yl)pyrrlidin--3--ol extend beyond traditional pharmaceuticals. Its unique structure may make it useful in other areas, such as agrochemicals or material science. For example, similar heterocyclic compounds have been explored as intermediates for pesticides or as components in advanced materials with specific electronic properties.

As research continues, collaborations between academic institutions and pharmaceutical companies will be essential for translating laboratory findings into clinical applications. These partnerships can accelerate the development process by combining expertise in synthetic chemistry, pharmacology, and clinical trials.

In conclusion,(CAS No 21724514)-41)-9) represents a promising chemical entity with potential therapeutic applications across multiple disease areas。 Its unique structural features， coupled with recent advances in drug discovery technologies， make it an exciting subject for further investigation。 While more research is needed to fully understand its biological activity and pharmacokinetic profile， preliminary studies suggest that this compound could play a significant role in future medical treatments。